ethyl 4-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C25H26N4O5/c1-5-34-24(30)21-15(2)26-25(31)27-23(21)18-14-29(17-9-7-6-8-10-17)28-22(18)16-11-12-19(32-3)20(13-16)33-4/h6-14,23H,5H2,1-4H3,(H2,26,27,31)
• InChI Key: NJUFILGPODYMER-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CN(N=C2C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4)C
• Molecular Formula: C25H26N4O5
• Molecular Weight: 462.5 g/mol
• CAS No.: 433259-37-1

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a tetrahydropyrimidine ring, which is a type of heterocyclic compound as well. The presence of the ethyl carboxylate group suggests that it might be an ester.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (pyrazole and phenyl groups) could contribute to the compound’s stability. The ethyl carboxylate group might also play a role in the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the ethyl carboxylate group might undergo hydrolysis to form an acid and alcohol. The aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polar carboxylate group and the nonpolar aromatic rings.

Safety and Hazards

Like all chemicals, this compound should be handled with care. It’s important to use appropriate personal protective equipment and follow safe laboratory practices. Specific safety and hazard information would depend on the compound’s physical and chemical properties.